Cas no 83881-09-8 (Mometasone Furoate Impurity D)

• Product Name: Mometasone Furoate Impurity D
• CAS No: 83881-09-8
• MF: C₂₇H₂₉ClO₆
• MW: 484.97
• CID: 1064837
• PubChem ID: 11733610
• Update Time: 2025-07-20

Mometasone Furoate Impurity D Chemical and Physical Properties

Names and Identifiers

• 21-Chloro-17α-[(2-furanylcarbonxyl)oxy]-9β,11β-oxido-16α-methylpregna-1,4-diene-3,20-dione
• 21-Chloro-17α-[(2-furanylcarbonxyl)oxy]-9β,11β-oxido-16α-methylpregna-1,4-diene-3,20-dione Mometason
• 21-Chloro-17α-[(2-furanylcarbonxyl)oxy]-9β,11β-oxido-16α-methylpregna-1,4-diene-3,20-dione Mometasone Furoate Impurity D
• 9,11-Epoxidemometasone furoate
• (9β,11β,16α)-21-Chloro-9,11-epoxy-17-[(2-furanylcarbonyl)oxy]-16-methylpregna-1,4-diene-3,20-dione (ACI)
• (9beta,11beta,16alpha)-21-Chloro-9,11-epoxy-17-[(2-furanylcarbonyl)oxy]-16-methylpregna-1,4-diene-3,20-dione; Mometasone Furoate Imp. D (EP); mometasone impurity d
• UNII-MXB9NYH7DP
• PREGNA-1,4-DIENE-3,20-DIONE, 21-CHLORO-9,11-EPOXY-17-((2-FURANYLCARBONYL)OXY)-16-METHYL-, (9.BETA.,11.BETA.,16.ALPHA.)-
• AKOS032958259
• MOMETASONE FUROATE IMPURITY D [EP IMPURITY]
• 21-Chloro-17alpha-[(2-furanylcarbonxyl)oxy]-9beta,11beta-oxido-16alpha-methylpregna-1,4-diene-3,20-dioneMometasone
• (9.BETA.,11.BETA.,16.ALPHA.)-21-CHLORO-9,11-EPOXY-17-((2-FURANYLCARBONYL)OXY)-16-METHYLPREGNA-1,4-DIENE-3,20-DIONE
• 21-Chloro-9,11beta-epoxy-16alpha-methyl-3,20-dioxo-9beta-pregna-1,4-dien-17-yl furan-2-carboxylate
• Pregna-1,4-diene-3,20-dione, 21-chloro-9,11-epoxy-17-((2-furanylcarbonyl)oxy)-16-methyl-, (9beta,11beta,16alpha)-
• Mometasone furoate impurity D [EP]
• MXB9NYH7DP
• (9beta,11beta,16alpha)-21-Chloro-9,11-epoxy-17-((2-furanylcarbonyl)oxy)-16-methylpregna-1,4-diene-3,20-dione
• 21-Chloro-17a-[(2-furanylcarbonxyl)oxy]-9b,11b-oxido-16a-methylpregna-1,4-diene-3,20-dioneMometasone Furoate Impurity D
• 21-CHLORO-9,11.BETA.-EPOXY-16.ALPHA.-METHYL-3,20-DIOXO-9.BETA.-PREGNA-1,4-DIEN-17-YL FURAN-2-CARBOXYLATE
• 21-Chloro-9,11?-epoxy-16?-methyl-3,20-dioxo-9?-pregna-1,4-dien-17-yl Furan-2-carboxylate
• [(1S,2S,10S,11S,13R,14R,15S,17S)-14-(2-chloroacetyl)-2,13,15-trimethyl-5-oxo-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-14-yl] furan-2-carboxylate
• 21-Chloro-17Alpha-[(2-furanylcarbonxyl)oxy]-9Beta,11Beta-oxido-16Alpha-methylpregna-1,4-diene-3,20-dione Mometasone Furoate Impurity D
• 9-De(chloro)-9,11-epoxidemometasone furoate
• Mometasone Furoate Impurity D

• Inchi： 1S/C27H29ClO6/c1-15-11-19-18-7-6-16-12-17(29)8-9-24(16,2)27(18)22(33-27)13-25(19,3)26(15,21(30)14-28)34-23(31)20-5-4-10-32-20/h4-5,8-10,12,15,18-19,22H,6-7,11,13-14H2,1-3H3/t15-,18+,19+,22+,24+,25+,26+,27-/m1/s1
• InChI Key： PGAGVJAYRDPYKY-QVWMRSGNSA-N
• SMILES： C[C@]12C=CC(=O)C=C1CC[C@@H]1[C@@]32O[C@H]3C[C@@]2([C@](C(=O)CCl)(OC(C3OC=CC=3)=O)[C@H](C)C[C@H]21)C

Computed Properties

• Exact Mass: 484.1652663g/mol
• Monoisotopic Mass: 484.1652663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 86.1Ų

Mometasone Furoate Impurity D Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on Mometasone Furoate Impurity D

Recent Advances in the Study of Mometasone Furoate Impurity D (83881-09-8)

Mometasone furoate, a potent synthetic corticosteroid, is widely used in the treatment of inflammatory skin conditions and asthma. However, the presence of impurities such as Mometasone Furoate Impurity D (CAS: 83881-09-8) can affect the drug's efficacy and safety. Recent studies have focused on the identification, characterization, and control of this impurity to ensure pharmaceutical quality and regulatory compliance.

A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis employed high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) to quantify Mometasone Furoate Impurity D in bulk drug substances. The researchers developed a validated method with a detection limit of 0.05%, significantly improving upon previous techniques. This advancement is crucial for quality control in pharmaceutical manufacturing.

Further research has explored the synthetic pathways leading to the formation of Impurity D. A team at the University of Cambridge identified that this impurity primarily forms during the final esterification step of mometasone furoate synthesis. Their findings, published in Organic Process Research & Development, suggest that optimizing reaction conditions at 15-20°C can reduce Impurity D formation by up to 70%.

The toxicological profile of Mometasone Furoate Impurity D has also been investigated. Recent in vitro studies using human keratinocytes showed that concentrations below 0.1% exhibit negligible cytotoxicity, supporting the current ICH guidelines for impurity limits. However, researchers emphasize the need for further in vivo studies to fully assess potential long-term effects.

From an analytical perspective, novel approaches have emerged for Impurity D detection. A 2024 study demonstrated the effectiveness of two-dimensional liquid chromatography (2D-LC) in separating and quantifying this impurity from structurally similar compounds. This technique offers superior resolution compared to conventional HPLC methods.

The pharmaceutical industry has responded to these findings by updating manufacturing protocols. Several major manufacturers have implemented process analytical technology (PAT) to monitor Impurity D levels in real-time during production, significantly reducing batch failures and improving consistency.

Looking forward, researchers are exploring the potential of continuous manufacturing to further minimize impurity formation. Early results suggest this approach could reduce Impurity D levels below 0.01%, potentially setting new standards for corticosteroid production.